
"5-(4-Methoxyphenyl)pyridin-3-ol" CAS number
and identifiers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-(4-Methoxyphenyl)pyridin-3-ol

Cat. No.: B3226828 Get Quote

5-(4-Methoxyphenyl)pyridin-3-ol: A Technical
Overview
For the attention of: Researchers, scientists, and drug development professionals.

This document provides a technical summary of the chemical compound 5-(4-
Methoxyphenyl)pyridin-3-ol. It should be noted that this compound is not extensively

documented in major chemical databases, and as such, a specific CAS number could not be

retrieved. The information presented herein is based on its chemical structure and data from

analogous compounds.

Core Compound Identifiers
Due to the limited public data available for this specific molecule, the following table

summarizes its predicted identifiers based on its chemical structure.
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Identifier Type Value

IUPAC Name 5-(4-methoxyphenyl)pyridin-3-ol

Molecular Formula C₁₂H₁₁NO₂

Molecular Weight 201.22 g/mol

Canonical SMILES COC1=CC=C(C=C1)C2=CN=C(C=C2)O

InChI Key
Predicted: A unique key would be generated

upon database entry.

CAS Number Not found in available databases.

Structural Representation
The fundamental structure of 5-(4-Methoxyphenyl)pyridin-3-ol comprises a pyridine ring

substituted with a hydroxyl group at the 3-position and a 4-methoxyphenyl group at the 5-

position.

Molecular structure of 5-(4-Methoxyphenyl)pyridin-3-ol.

Experimental Protocols
A thorough search of scientific literature and chemical databases did not yield specific

experimental protocols for the synthesis or biological evaluation of 5-(4-
Methoxyphenyl)pyridin-3-ol.

For researchers interested in synthesizing this compound, a potential synthetic route could

involve a Suzuki or Stille coupling reaction. A generalized workflow for a Suzuki coupling

approach is outlined below.
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Hypothetical Suzuki Coupling Workflow

Starting Materials:
5-bromopyridin-3-ol

(4-methoxyphenyl)boronic acid

Palladium Catalyst (e.g., Pd(PPh₃)₄)
and a Base (e.g., Na₂CO₃)

Suzuki Coupling Reaction
in a suitable solvent (e.g., Toluene/Ethanol/Water)

Aqueous Workup and Extraction

Purification by Column Chromatography

5-(4-Methoxyphenyl)pyridin-3-ol

Structural Characterization
(NMR, Mass Spectrometry, etc.)

Click to download full resolution via product page

Hypothetical Suzuki Coupling Workflow.

Potential Signaling Pathways and Biological Activity
Given the absence of published biological data for 5-(4-Methoxyphenyl)pyridin-3-ol, no

specific signaling pathways can be definitively associated with it. However, the core structure,
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which combines a substituted pyridine and a methoxyphenyl group, is present in numerous

biologically active molecules. These related compounds have been investigated for a variety of

therapeutic applications, suggesting potential areas of research for the title compound.

The logical relationship of the core chemical moieties is depicted in the following diagram.

Structural Moieties and Potential Research Areas

5-(4-Methoxyphenyl)pyridin-3-ol

Pyridinol Core Methoxyphenyl Group

Kinase Inhibition GPCR Modulation Enzyme Inhibition

Click to download full resolution via product page

Structural Moieties and Potential Research Areas.

Further research, including de novo synthesis and biological screening, is required to elucidate

the physicochemical properties, pharmacological profile, and potential therapeutic applications

of 5-(4-Methoxyphenyl)pyridin-3-ol.

To cite this document: BenchChem. ["5-(4-Methoxyphenyl)pyridin-3-ol" CAS number and
identifiers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3226828#5-4-methoxyphenyl-pyridin-3-ol-cas-
number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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